Cas no 1021262-80-5 (5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-[[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
- 5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
-
- Inchi: 1S/C9H9N5O2S2/c1-2-5-13-14-9(18-5)10-3-4-6(15)11-8(17)12-7(4)16/h3H,2H2,1H3,(H,10,14)(H2,11,12,15,16,17)
- InChI Key: CQHBVHQLPLJVOP-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1C([H])([H])C([H])([H])[H])N([H])/C(/[H])=C1\C(N([H])C(N([H])C\1=O)=S)=O
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3220-0584-2μmol |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-5μmol |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-10μmol |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-1mg |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-2mg |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-3mg |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-4mg |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-5mg |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-10mg |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3220-0584-15mg |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione |
1021262-80-5 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
Introduction to 5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione and Its Significance in Modern Chemical Biology
The compound with the CAS no. 1021262-80-5, identified as 5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, featuring a 1,3-diazinane core interconnected with a thiadiazole ring, makes it a promising candidate for further exploration in medicinal chemistry.
Recent advancements in the field of synthetic organic chemistry have enabled the efficient synthesis of such complex molecules. The 5-ethyl-1,3,4-thiadiazol-2-yl moiety is particularly noteworthy, as it introduces a nitrogen-rich environment that can interact with biological targets in diverse ways. This structural motif has been extensively studied for its ability to modulate enzyme activity and interfere with pathogenic processes. The presence of the sulfanylidene group further enhances the compound's reactivity, allowing for potential modifications that could improve its pharmacological properties.
In the context of drug discovery, the 1,3-diazinane scaffold is known for its versatility in mimicking natural products and bioactive molecules. This scaffold has been employed in the design of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The combination of these structural elements in 5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione suggests a multifaceted approach to therapeutic intervention. Researchers have hypothesized that this compound could exhibit inhibitory effects on various enzymes implicated in diseases such as cancer and neurodegeneration.
One of the most intriguing aspects of this molecule is its potential to engage with biological systems through multiple mechanisms. The amino group attached to the thiadiazole ring can form hydrogen bonds with nucleophilic residues in proteins, while the methylidene bridge provides a platform for further functionalization. These features make it an attractive candidate for structure-based drug design. Computational studies have begun to unravel the binding interactions of this compound with target proteins, providing insights into its mode of action.
Emerging research indicates that derivatives of this class of compounds may possess significant therapeutic potential. For instance, modifications to the 5-ethyl substituent could alter the electronic properties of the molecule, influencing its binding affinity and selectivity. Similarly, variations in the sulfanylidene group could enhance metabolic stability or improve solubility profiles. These findings underscore the importance of fine-tuning molecular structure to optimize pharmacological outcomes.
The synthesis of 5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in constructing the desired heterocyclic framework. These synthetic strategies not only demonstrate the feasibility of producing complex molecules but also pave the way for future discoveries in medicinal chemistry.
As our understanding of biological pathways continues to expand, so does the demand for innovative chemical tools to study these processes. The compound identified by CAS no. 1021262-80-5 serves as a testament to the power of interdisciplinary research in chemical biology. By integrating insights from organic chemistry, biochemistry, and computational biology, scientists are uncovering new opportunities for therapeutic intervention.
The future prospects for this molecule are promising. Ongoing studies aim to elucidate its interactions with key biological targets and assess its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As research progresses, it is anticipated that derivatives of this compound will emerge as valuable assets in therapeutic strategies against various diseases.
In conclusion,5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS no. 1021262-80-5) represents a significant advancement in chemical biology. Its unique structural features and potential applications make it a compelling subject for further investigation. By leveraging cutting-edge synthetic methods and interdisciplinary approaches, this compound holds promise for contributing to next-generation therapeutics that address unmet medical needs.
1021262-80-5 (5-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)